Cas no 1807103-40-7 (2,5-Bis(trifluoromethyl)-4-bromomandelic acid)

2,5-Bis(trifluoromethyl)-4-bromomandelic acid structure
1807103-40-7 structure
Product Name:2,5-Bis(trifluoromethyl)-4-bromomandelic acid
CAS No:1807103-40-7
MF:C10H5BrF6O3
MW:367.039323568344
CID:4797229
Update Time:2023-08-17

2,5-Bis(trifluoromethyl)-4-bromomandelic acid Chemical and Physical Properties

Names and Identifiers

    • 2,5-Bis(trifluoromethyl)-4-bromomandelic acid
    • Inchi: 1S/C10H5BrF6O3/c11-6-2-4(9(12,13)14)3(7(18)8(19)20)1-5(6)10(15,16)17/h1-2,7,18H,(H,19,20)
    • InChI Key: SLMYKPRHFPEKPR-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C(F)(F)F)=C(C=C1C(F)(F)F)C(C(=O)O)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 369
  • XLogP3: 3.3
  • Topological Polar Surface Area: 57.5

2,5-Bis(trifluoromethyl)-4-bromomandelic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015027289-1g
2,5-Bis(trifluoromethyl)-4-bromomandelic acid
1807103-40-7 97%
1g
1,460.20 USD 2021-05-31
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd